Cas no 1804438-87-6 (3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1804438-87-6
• MF: C₈H₈F₅N₃O₃S
• MW: 321.224437713623
• CID: 4844707
• Update Time: 2025-07-26

3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C8H8F5N3O3S/c9-5(10)4-1-3(2-14)7(20(15,17)18)16-6(4)19-8(11,12)13/h1,5H,2,14H2,(H2,15,17,18)
• InChI Key： CIAPJNXYNGRDMT-UHFFFAOYSA-N
• SMILES： S(C1C(CN)=CC(C(F)F)=C(N=1)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• XLogP3: 0.7
• Topological Polar Surface Area: 117

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonamide

Comprehensive Analysis of 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804438-87-6)

The compound 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804438-87-6) is a highly specialized sulfonamide derivative with a unique pyridine backbone. Its molecular structure features a combination of difluoromethyl and trifluoromethoxy groups, which are known to enhance its physicochemical properties, such as metabolic stability and lipophilicity. This makes it a subject of significant interest in pharmaceutical research, particularly in the development of small-molecule therapeutics targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonamide has surged due to their applications in drug discovery and agrochemical innovation. Researchers are particularly intrigued by its potential role in addressing antibiotic resistance and chronic inflammatory diseases, which are among the most pressing global health challenges today. The compound's sulfonamide moiety is also being explored for its ability to interact with carbonic anhydrase isoforms, a hot topic in oncology and neurology research.

From a synthetic chemistry perspective, the introduction of trifluoromethoxy groups into the pyridine ring presents both opportunities and challenges. The electron-withdrawing effects of these groups can significantly alter the compound's reactivity, making it a valuable intermediate in cross-coupling reactions and catalysis. This aligns with the growing trend of green chemistry, where researchers seek to minimize waste and improve efficiency in synthetic pathways. The compound's CAS No. 1804438-87-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

Another area of interest is the compound's potential application in central nervous system (CNS) drug development. The aminomethyl group in its structure may facilitate blood-brain barrier penetration, a critical factor for treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease. This has led to increased scrutiny of its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties. Recent studies have also explored its compatibility with bioconjugation techniques, which are essential for creating targeted therapies.

In the context of material science, 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-sulfonamide has shown promise as a building block for advanced polymers and coating materials. Its fluorine-rich structure contributes to thermal stability and chemical resistance, making it suitable for high-performance applications. This aligns with the broader industry shift toward sustainable materials, where durability and environmental impact are key considerations.

As the scientific community continues to explore the versatility of CAS No. 1804438-87-6, its role in precision medicine and personalized therapeutics is becoming increasingly apparent. The compound's ability to serve as a molecular scaffold for further derivatization opens doors to novel drug candidates with improved efficacy and safety profiles. With ongoing advancements in computational chemistry and high-throughput screening, the future of this compound looks exceptionally bright.